Cas no 1147328-70-8 (2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide)

• Product Name: 2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide
• CAS No: 1147328-70-8
• MF: C₁₇H₂₂BrN₃O
• MW: 364.280083179474
• CID: 6142360
• PubChem ID: 40143177
• Update Time: 2025-06-13

2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26684796
• 2-(4-bromo-2-methylanilino)-N-(1-cyanocycloheptyl)acetamide
• AKOS034033303
• Z279623666
• 2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide
• 1147328-70-8

• Inchi： 1S/C17H22BrN3O/c1-13-10-14(18)6-7-15(13)20-11-16(22)21-17(12-19)8-4-2-3-5-9-17/h6-7,10,20H,2-5,8-9,11H2,1H3,(H,21,22)
• InChI Key： MEDQANVDKFJXPU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)NCC(NC1(C#N)CCCCCC1)=O

Computed Properties

• Exact Mass: 363.09462g/mol
• Monoisotopic Mass: 363.09462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide

Professional Introduction to 2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide (CAS No. 1147328-70-8)

2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide, with the CAS number 1147328-70-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule, characterized by its 4-bromo-2-methylphenyl and 1-cyanocycloheptyl substituents, contributes to its unique chemical properties and potential therapeutic applications.

The 4-bromo-2-methylphenyl moiety is a key feature of this compound, providing a hydrophobic aromatic ring system that can interact with biological targets in various ways. The presence of a bromine atom at the fourth position enhances the compound's lipophilicity, which is often crucial for membrane permeability and binding affinity. This substituent is also known to influence the electronic properties of the molecule, affecting its reactivity and interaction with enzymes or receptors.

Complementing the aromatic system is the 1-cyanocycloheptyl group, which introduces a cyano functional group into a cycloheptyl ring. The cyano group is electron-withdrawing, which can modulate the overall charge distribution and reactivity of the molecule. The cycloheptyl ring itself provides a rigid, cyclic structure that can enhance binding stability to biological targets. This combination of substituents makes 2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide a versatile scaffold for drug discovery.

In recent years, there has been growing interest in developing novel compounds that target specific biological pathways associated with various diseases. The structural features of 2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide make it a potential candidate for investigating its effects on enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative disorders. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and proteases, which are critical targets in cancer therapy.

The pharmacological potential of this compound has been further explored through computational modeling and experimental assays. Molecular docking studies have shown that the 4-bromo-2-methylphenyl moiety can effectively interact with the active sites of target proteins, while the 1-cyanocycloheptyl group provides additional binding interactions. These interactions are thought to contribute to the compound's ability to modulate biological pathways effectively.

In vitro experiments have demonstrated that 2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide exhibits dose-dependent effects on selected biological targets. For instance, studies have shown that this compound can inhibit the activity of certain kinases involved in cell proliferation and survival. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at moderate doses, suggesting a favorable safety profile for further development.

The synthesis of 2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromo and methyl groups on the aromatic ring is typically achieved through electrophilic aromatic substitution reactions. Subsequent functionalization with the cyanocycloheptyl group involves nucleophilic addition or substitution reactions, depending on the synthetic route chosen.

The use of advanced synthetic techniques has enabled researchers to produce this compound with high precision and consistency. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These methods not only improve yield but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The growing body of research on 2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide highlights its potential as a lead compound for further drug development. As our understanding of biological pathways continues to expand, compounds like this one will play a crucial role in identifying new therapeutic strategies. Future studies are likely to focus on optimizing pharmacokinetic properties, exploring additional biological targets, and conducting preclinical trials to assess their therapeutic efficacy.

The development of novel pharmaceuticals is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds such as 2-[(4-bromo-2-methylphenyl)amino]-N-(1-cyanocycloheptyl)acetamide exemplifies how structural modifications can lead to new insights into disease mechanisms and treatment options. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for more effective and targeted therapies.